Cas no 2171798-76-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylbenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylbenzoic acid
• CAS No: 2171798-76-6
• MF: C₂₅H₂₂N₂O₅
• MW: 430.452586650848
• CID: 6549809
• PubChem ID: 165544988
• Update Time: 2025-06-15

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylbenzoic acid
• 2171798-76-6
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-5-methylbenzoic acid
• EN300-1513883

• Inchi： 1S/C25H22N2O5/c1-15-10-11-22(20(12-15)24(29)30)27-23(28)13-26-25(31)32-14-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-12,21H,13-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： SXCMCVLDNLONBN-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC1C=CC(C)=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 430.15287181g/mol
• Monoisotopic Mass: 430.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylbenzoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylbenzoic acid (CAS No. 2171798-76-6)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylbenzoic acid, with the CAS number 2171798-76-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a substituted benzoic acid moiety. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of this group in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylbenzoic acid allows for precise control over the reactivity of the amino group, making it an ideal building block for the construction of complex peptides and peptidomimetics. Additionally, the substituted benzoic acid moiety provides a versatile platform for further functionalization, enabling the development of compounds with diverse biological activities.

Recent research has highlighted the potential applications of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylbenzoic acid in various therapeutic areas. For instance, studies have shown that compounds derived from this intermediate exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory activity is attributed to the ability of these compounds to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylbenzoic acid has also been explored for its potential as an anticancer agent. Research has demonstrated that derivatives of this compound can selectively inhibit cancer cell proliferation by targeting specific enzymes involved in cell cycle regulation and apoptosis. For example, one study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells.

The structural versatility of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylbenzoic acid also makes it an attractive candidate for drug delivery systems. The presence of the Fmoc protecting group can be exploited to design prodrugs that are activated under specific physiological conditions, such as changes in pH or enzymatic activity. This approach can enhance the therapeutic efficacy and reduce the side effects associated with conventional drug delivery methods.

Beyond its applications in medicinal chemistry, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylbenzoic acid has also found use in materials science. The fluorene moiety imparts unique optical properties to this compound, making it suitable for applications in organic electronics and photovoltaics. For example, researchers have synthesized conjugated polymers incorporating this compound as a building block, resulting in materials with enhanced charge transport properties and improved photovoltaic performance.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylbenzoic acid (CAS No. 2171798-76-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile functional groups make it an invaluable intermediate for the development of novel bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.